![molecular formula C9H14N4O B2353881 (5R,6R)-5-Amino-6-(1-methylimidazol-2-yl)piperidin-2-one CAS No. 1932135-92-6](/img/structure/B2353881.png)
(5R,6R)-5-Amino-6-(1-methylimidazol-2-yl)piperidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5R,6R)-5-Amino-6-(1-methylimidazol-2-yl)piperidin-2-one, also known as AMPI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. AMPI is a piperidine derivative that has been synthesized through a series of chemical reactions.
Scientific Research Applications
Synthesis of Alpha-Amino Acids :
- Marin et al. (2002) developed a synthesis approach for (2S,5R)-5-hydroxylysine, a unique amino acid in collagen, using a precursor derived from N-protected-6-substituted piperidin-2-ones (Marin, Didierjean, Aubry, Briand, & Guichard, 2002).
Biological Evaluation of Oxadiazole Derivatives :
- Khalid et al. (2016) synthesized a series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides, demonstrating their biological activities, including inhibition of butyrylcholinesterase (BChE) enzyme (Khalid, Aziz‐ur‐Rehman, Abbasi, Hussain, Malik, Ashraf, & Fatmi, 2016).
Antagonistic Properties on 5-HT3 Receptors :
- Pascual et al. (2003) studied benzimidazole derivatives, which include compounds related to piperidin-2-one, showing their antagonistic properties on 5-HT3 receptors (Pascual, Girón, Alsasua, Benhamú, López-Rodríguez, & Martín, 2003).
Cancer Treatment Research :
- An Aurora kinase inhibitor study involving similar compounds suggested potential use in cancer treatment (ロバート ヘンリー,ジェームズ, 2006).
Selective COX-2 Inhibitors :
- Rathore et al. (2015) synthesized benzimidazole derivatives with piperidin-1-ylmethyl substituents, evaluating them as selective COX-2 inhibitors, which could be relevant in anti-inflammatory therapies (Rathore, Rahman, Siddiqui, Ali, & Yar, 2015).
G Protein-Coupled Receptor Agonists :
- Sakairi et al. (2012) synthesized a compound acting as a potent agonist for G protein-coupled receptor 119, which could have implications in pharmacological studies (Sakairi, Kogami, Torii, Makino, Kataoka, Okamoto, Miyazawa, Inoue, Takahashi, Harada, & Watanabe, 2012).
properties
IUPAC Name |
(5R,6R)-5-amino-6-(1-methylimidazol-2-yl)piperidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O/c1-13-5-4-11-9(13)8-6(10)2-3-7(14)12-8/h4-6,8H,2-3,10H2,1H3,(H,12,14)/t6-,8-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEHGCOZLRVETJM-HTRCEHHLSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C2C(CCC(=O)N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=CN=C1[C@H]2[C@@H](CCC(=O)N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.